Cas no 550998-54-4 (Methyl 7-Fluoro-1-benzothiophene-2-carboxylate)

• Product Name: Methyl 7-Fluoro-1-benzothiophene-2-carboxylate
• CAS No: 550998-54-4
• MF: C₁₀H₇FO₂S
• MW: 210.224785089493
• MDL: MFCD09027102
• CID: 943347
• PubChem ID: 18526198
• Update Time: 2025-09-22

Methyl 7-Fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-fluorobenzo[b]thiophene-2-carboxylate
• 7-FLUORO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• Methyl 7-fluoro-1-benzothiophene-2-carboxylate
• GA-0921
• SCHEMBL2889381
• AKOS005072799
• Z1269207136
• 550998-54-4
• DTXSID00594797
• MFCD09027102
• CS-0202148
• EN300-3563970
• E82415
• Methyl 7-Fluoro-1-benzothiophene-2-carboxylate

• MDL： MFCD09027102
• Inchi： 1S/C10H7FO2S/c1-13-10(12)8-5-6-3-2-4-7(11)9(6)14-8/h2-5H,1H3
• InChI Key： NOARBDNEINIRHZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C=CC=C(C1=2)F

Computed Properties

• Exact Mass: 210.01500
• Monoisotopic Mass: 210.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Melting Point: 84-87°
• PSA: 54.54000
• LogP: 2.82700

Methyl 7-Fluoro-1-benzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes